N-(4-acetamidophenyl)-2-[(2-chlorophenyl)methylsulfanyl]acetamide

• CAS No.: 664318-53-0
• Molecular Formula: C17H17ClN2O2S
• Molecular Weight: 348.8g/mol
• IUPAC Name: N-(4-acetamidophenyl)-2-[(2-chlorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C17H17ClN2O2S/c1-12(21)19-14-6-8-15(9-7-14)20-17(22)11-23-10-13-4-2-3-5-16(13)18/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: YTURUNOXPQYWIH-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSCC2=CC=CC=C2Cl
• solubility: 12.7 [ug/mL]

Description

N-(4-acetamidophenyl)-2-[(2-chlorophenyl)methylsulfanyl]acetamide is a synthetic organic compound with the molecular formula C19H17ClN2O2S It is characterized by the presence of an acetylamino group attached to a phenyl ring, which is further connected to a chlorobenzyl sulfanyl group through an acetamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-acetamidophenyl)-2-[(2-chlorophenyl)methylsulfanyl]acetamide typically involves multiple steps:

Acetylation: The starting material, 4-aminophenol, undergoes acetylation to form N-(4-acetylamino)phenol.

Thioether Formation: The acetylated product is then reacted with 2-chlorobenzyl chloride in the presence of a base such as sodium hydroxide to form the thioether linkage.

Amidation: Finally, the intermediate product is subjected to amidation with chloroacetyl chloride to yield the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale synthesis. This includes the use of continuous flow reactors, efficient purification techniques, and